Cas no 7595-47-3 ( )
structure
Product Name:
CAS No:7595-47-3
MF:C14H16N2O
MW:228.289643287659
CID:982152
PubChem ID:344847
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-N-quinolin-3-ylbutanamide
- AC1L81HP
- NSC401972
- NSC-401972
- 7595-47-3
- 2-Methyl-N-(quinolin-3-yl)butanamide
- DTXSID80322752
- SCHEMBL20509077
-
-
- Inchi： 1S/C14H16N2O/c1-3-10(2)14(17)16-12-8-11-6-4-5-7-13(11)15-9-12/h4-10H,3H2,1-2H3,(H,16,17)
- InChI Key： JTTGFOSMCRWNIZ-UHFFFAOYSA-N
- SMILES： O=C(C(C)CC)NC1=CN=C2C=CC=CC2=C1
Computed Properties
- Exact Mass: 228.12638
- Monoisotopic Mass: 228.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 42Ų
Experimental Properties
- PSA: 41.99
- LogP: 3.29240
Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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